Cas no 1194055-94-1 ((S)-1-(3-Bromophenyl)-2-methylpropan-1-amine)

• Product Name: (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine
• CAS No: 1194055-94-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 833561
• PubChem ID: 45074511
• Update Time: 2023-10-31

(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine
• (1S)-1-(3-bromophenyl)-2-methylpropan-1-amine
• (S)-1-(3-BROMOPHENYL)-2-METHYLPROPAN-1-AMIN
• (S)-1-(3-bromo-phenyl)-2-methyl-propylamine
• AG-A-07928
• AK-37107
• CTK5J8020
• KB-63395
• SureCN2401036
• 1194055-94-1
• SCHEMBL2401036

• Inchi： 1S/C10H14BrN/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10H,12H2,1-2H3/t10-/m0/s1
• InChI Key： SBSTZQZPZYZLKE-JTQLQIEISA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų